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Introduction

Sodium orthosilicate (NasSiOa4) is a versatile inorganic compound that plays a crucial role in
the formulation of passive fire protection (PFP) materials.[1][2] Its efficacy as a fire retardant
stems from its ability to form a non-combustible, insulating char layer upon exposure to high
temperatures. This document provides detailed application notes, experimental protocols, and
guantitative data on the use of sodium orthosilicate in PFP systems. The information is
intended for researchers, scientists, and professionals involved in the development and
evaluation of fire-resistant materials.

Mechanism of Action

The primary fire-protective mechanism of sodium orthosilicate is its endothermic
decomposition and subsequent formation of a stable, insulating silica-based barrier. When
heated, hydrated sodium orthosilicate releases water vapor, which has a cooling effect and
dilutes flammable gases.[3] Concurrently, it undergoes a series of chemical reactions to form a
foamed, glassy char that insulates the underlying material from the heat of the fire, thereby
slowing down combustion and structural failure.[4]
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A key reaction involves the interaction of hydrated sodium orthosilicate with carbon dioxide,
which can be present in the atmosphere or produced during combustion. This reaction leads to
the formation of silica gel, sodium carbonate, and steam, contributing to the intumescent and
fire-resistant properties.[5]

Applications in Passive Fire Protection

Sodium orthosilicate is utilized in a variety of passive fire protection applications, including:

e Intumescent Coatings: These coatings are designed to swell and form a protective char
when exposed to heat. Sodium orthosilicate can be a key component in these
formulations, contributing to the formation of a robust and insulating barrier.[6][7][8]

o Fire-Resistant Boards and Panels: Sodium orthosilicate can be used as a binder in the
production of fire-resistant boards and panels, often in combination with other materials like
vermiculite or perlite.

o Treatment of Cellulosic Materials: Wood and other cellulosic materials can be impregnated
with sodium orthosilicate solutions to enhance their fire resistance.[4] The treatment
reduces flame spread and smoke production.[4]

o Firestop Systems: In firestop systems used to seal openings and joints in fire-rated walls and
floors, sodium orthosilicate-based materials can be employed to prevent the passage of
fire and smoke.

Quantitative Data on Fire Performance

The following tables summarize quantitative data from studies on materials containing sodium
silicates. It is important to note that much of the available literature refers to "sodium silicate”
without specifying the exact form (ortho, meta, etc.). The data presented here is intended to be
representative of the performance of silicate-based fire retardants.

Table 1: Fire Resistance of Wood Treated with Sodium Silicate
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Concentration of Sodium Silicate Solution Observations during Flame Test

Bubbled up and became crusty, providing a
400 g/kg physical barrier against flame spread. Greatest

fire retardancy observed at this concentration.[4]

Reduced flame propagation compared to

40 g/kg
untreated controls.[4]
4 alk Some fire retardant effect, but less pronounced
9 than at higher concentrations.[4]
Untreated Control Rapid flame propagation.[4]

Table 2: Performance of an Inorganic Intumescent Coating Containing Sodium Silicate

Test Parameter Result
Substrate Steel
Flame Temperature >1000 °C
Backside Temperature after 1 hour 387.1 °C[9]
Backside Temperature after 3 hours 506.3 °C[9]

4.7 times higher than neat sodium silicate

Expansion Ratio )
matrix[9]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
established standards and are adapted for the evaluation of materials containing sodium
orthosilicate.

Fire Resistance Test (ASTM E119)

Objective: To evaluate the duration for which a material or assembly can withstand a standard

fire exposure.
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Apparatus:

o Alarge-scale vertical or horizontal furnace capable of following the standard time-
temperature curve specified in ASTM E119.

e Thermocouples for monitoring furnace and unexposed surface temperatures.

o Loading equipment for applying a structural load to the test specimen, if required.

Procedure:

e Specimen Preparation: The test specimen (e.g., a wall, floor, or coated steel column) is
constructed to be representative of its intended end-use. For coatings, the sodium
orthosilicate-based formulation is applied to the substrate at a specified thickness and
allowed to cure according to the manufacturer's instructions.

 Instrumentation: Thermocouples are placed on the unexposed face of the specimen to
monitor temperature rise.

o Test Execution: The specimen is installed in the furnace. For load-bearing elements, the
specified load is applied. The furnace is ignited, and the temperature is controlled to follow
the ASTM E119 time-temperature curve.

o Data Collection: Furnace and unexposed surface temperatures are recorded throughout the
test. Observations of any flaming, smoke, or structural deformation are also noted.

» Endpoint Criteria: The test is terminated when one of the following failure criteria is reached:

[¢]

The average temperature on the unexposed surface rises more than 250°F (139°C) above
the initial temperature.

[¢]

A single thermocouple on the unexposed surface registers a temperature more than 325°F
(181°C) above the initial temperature.

[¢]

Passage of flame or hot gases through the specimen.

[¢]

Failure to sustain the applied load.
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e Reporting: The fire resistance rating is reported as the time (in hours) at which the first failure
criterion was met.

Cone Calorimetry (ASTM E1354)

Objective: To measure the heat release rate (HRR), smoke production, and other flammability
characteristics of a material when exposed to a controlled level of radiant heat.

Apparatus:

o Cone calorimeter, consisting of a conical radiant heater, a load cell for measuring mass loss,
an ignition source, and a gas analysis system.

Procedure:

e Specimen Preparation: A small-scale specimen (typically 100 mm x 100 mm) of the material
containing sodium orthosilicate is prepared.

o Test Setup: The specimen is placed on the load cell beneath the conical heater. The desired
heat flux is set (e.g., 35 or 50 kW/m?2).

o Test Execution: The test is initiated, and the specimen is exposed to the radiant heat. A spark
igniter is used to ignite the pyrolysis gases.

» Data Collection: The following parameters are continuously measured and recorded:

[¢]

Heat release rate (HRR)

o

Time to ignition

Mass loss rate

[e]

o

Smoke production rate

[¢]

CO and COz2 production

e Analysis: The collected data is analyzed to determine key flammability metrics such as peak
heat release rate (pHRR), total heat released (THR), and specific extinction area (SEA) for
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smoke.

Limiting Oxygen Index (LOI) Test (ISO 4589)

Objective: To determine the minimum concentration of oxygen in an oxygen/nitrogen mixture
that will just support flaming combustion of a material.

Apparatus:

o LOI apparatus, consisting of a vertical glass chimney, a sample holder, and a system for
controlling and measuring the oxygen and nitrogen flow rates.

Procedure:

Specimen Preparation: A small, vertically oriented specimen of the material is prepared
according to the standard.

o Test Execution: The specimen is placed in the glass chimney. A mixture of oxygen and
nitrogen is introduced at the bottom of the chimney. The top of the specimen is ignited with a
pilot flame.

¢ Oxygen Adjustment: The oxygen concentration in the gas mixture is systematically varied.
The concentration is increased if the flame extinguishes and decreased if it continues to
burn.

e Endpoint Determination: The LOI is the minimum oxygen concentration, expressed as a
volume percentage, at which the specimen just supports flaming combustion for a specified
period or over a specified length.

Visualizations
Chemical Reaction Pathway

The following diagram illustrates the chemical reaction of hydrated sodium orthosilicate with
carbon dioxide, a key process in the formation of the protective silica layer.
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Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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